SARS-CoV-2 PLpro Inhibitor, 72

• Molecular Formula: C29H36N4OS
• Molecular Weight: 488.7 g/mol
• IUPAC Name: 5-(azetidin-3-ylamino)-N-[(1R)-1-[3-[5-[(cyclopentylamino)methyl]thiophen-2-yl]phenyl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C29H36N4OS/c1-19-10-11-24(33-25-16-30-17-25)15-27(19)29(34)32-20(2)21-6-5-7-22(14-21)28-13-12-26(35-28)18-31-23-8-3-4-9-23/h5-7,10-15,20,23,25,30-31,33H,3-4,8-9,16-18H2,1-2H3,(H,32,34)/t20-/m1/s1
• InChI Key: PKMUHQIDVVOXHQ-HXUWFJFHSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC2CNC2)C(=O)N[C@H](C)C3=CC=CC(=C3)C4=CC=C(S4)CNC5CCCC5
• Canonical SMILES: CC1=C(C=C(C=C1)NC2CNC2)C(=O)NC(C)C3=CC=CC(=C3)C4=CC=C(S4)CNC5CCCC5

Description

XR8-23 is a synthetic organic compound that has gained attention as a lead inhibitor of the SARS-CoV-2 papain-like protease (PLpro) . This enzyme is crucial for the replication of the virus and its ability to evade the host’s immune response . XR8-23 has shown promising results in preclinical studies, making it a potential candidate for antiviral therapy against COVID-19 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of XR8-23 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of various functional groups. The key steps include:

Formation of the Core Structure: The core structure of XR8-23 is synthesized through a series of condensation and cyclization reactions.

Functional Group Introduction: Various functional groups are introduced to the core structure through substitution reactions, using reagents such as halides and amines.

Purification: The final compound is purified using techniques such as column chromatography and recrystallization to ensure high purity and yield.

Industrial Production Methods

Industrial production of XR8-23 would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and automated synthesis platforms to streamline the process .

Chemical Reactions Analysis

Types of Reactions

XR8-23 undergoes several types of chemical reactions, including:

Oxidation: XR8-23 can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions involve the replacement of functional groups with others, using reagents such as halides or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halides, amines.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of XR8-23 may yield various oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

XR8-23 has a wide range of scientific research applications, including:

Chemistry: XR8-23 is used as a model compound for studying the inhibition of viral proteases, providing insights into the design of new antiviral agents.

Biology: In biological research, XR8-23 is used to study the mechanisms of viral replication and immune evasion, contributing to the development of new therapeutic strategies.

Mechanism of Action

XR8-23 exerts its effects by inhibiting the SARS-CoV-2 papain-like protease (PLpro), an enzyme essential for viral replication and immune evasion . The compound binds to the active site of PLpro, preventing the cleavage of viral polyproteins and disrupting the viral life cycle . Additionally, XR8-23 interferes with the deubiquitination of host proteins, which is crucial for the virus to evade the host’s immune response .

Comparison with Similar Compounds

Similar Compounds

XR8-24: Another potent inhibitor of the SARS-CoV-2 papain-like protease, with similar antiviral activity.

GRL-0617: A known inhibitor of the SARS-CoV-2 papain-like protease, but with lower potency compared to XR8-23.

ZN-3-80: A compound with similar inhibitory activity against the SARS-CoV-2 papain-like protease.

Uniqueness

XR8-23 stands out due to its high potency and specificity for the SARS-CoV-2 papain-like protease . Its unique binding interactions and favorable pharmacokinetic properties make it a promising candidate for further development as an antiviral agent .